Cas no 37551-43-2 (5-Chloro-N,2-dihydroxybenzamide)

• Product Name: 5-Chloro-N,2-dihydroxybenzamide
• CAS No: 37551-43-2
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD00203857
• CID: 307041
• PubChem ID: 169935
• Update Time: 2025-10-28

5-Chloro-N,2-dihydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N,2-dihydroxybenzamide
• Benzamide,5-chloro-N,2-dihydroxy-
• Benzamide, 5-chloro-N,2-dihydroxy-
• Oprea1_051003
• 5-chlorosalicylhydroxamic acid
• 5-Chloro-N,2-dihydrobenzamide
• 5-chloro-salicylhydroxamic acid
• VGDCRPRQQPVICX-UHFFFAOYSA-N
• SBB055307
• 4807AB
• VZ30246
• 5-chloranyl-N,2-bis(oxidanyl)benzamide
• ZB007907
• ST24044666
• 4-chloro-1-hydroxybenzene-2-carboh
• EINECS 253-550-0
• CS-0061689
• DS-15874
• SCHEMBL5506621
• AKOS000178801
• SY104171
• NS00030215
• A823752
• 37551-43-2
• FT-0620324
• DTXSID4068036
• MFCD00203857
• W17197
• DB-049133
• DTXCID0039356

• MDL： MFCD00203857
• Inchi： 1S/C7H6ClNO3/c8-4-1-2-6(10)5(3-4)7(11)9-12/h1-3,10,12H,(H,9,11)
• InChI Key： VGDCRPRQQPVICX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(NO)=O)C=1)O

Computed Properties

• Exact Mass: 187.00400
• Monoisotopic Mass: 187.003621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.548
• Melting Point: 208℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.638
• PSA: 69.56000
• LogP: 1.55550

5-Chloro-N,2-dihydroxybenzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 5-Chloro-N,2-dihydroxybenzamide

5-Chloro-N,2-dihydroxybenzamide: A Comprehensive Overview

5-Chloro-N,2-dihydroxybenzamide (CAS No. 37551-43-2) is a compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as 5-chloro-2-hydroxybenzamide, is a derivative of salicylamide with a chlorine substituent at the 5-position of the benzene ring. The presence of this chlorine atom imparts distinct chemical and biological characteristics, making it a subject of interest for various scientific investigations.

The molecular formula of 5-Chloro-N,2-dihydroxybenzamide is C₈H₇ClNO₃, and its molecular weight is approximately 194.60 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO). Its structural features, including the hydroxyl groups and the amide functional group, contribute to its reactivity and potential for forming hydrogen bonds, which are crucial for its biological activities.

In recent years, 5-Chloro-N,2-dihydroxybenzamide has been studied for its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 5-Chloro-N,2-dihydroxybenzamide could be a promising candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 5-Chloro-N,2-dihydroxybenzamide has also been investigated for its antioxidant properties. Oxidative stress is a significant factor in various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This property makes it a potential therapeutic agent for conditions where oxidative stress plays a critical role.

The mechanism of action of 5-Chloro-N,2-dihydroxybenzamide is not yet fully understood, but several studies have provided insights into its biological activities. One study published in the Journal of Medicinal Chemistry found that the compound can modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. By inhibiting NF-κB activation, 5-Chloro-N,2-dihydroxybenzamide may reduce the expression of pro-inflammatory genes and mitigate inflammatory responses.

In addition to its anti-inflammatory and antioxidant properties, 5-Chloro-N,2-dihydroxybenzamide has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that 5-Chloro-N,2-dihydroxybenzamide could be a potential lead compound for developing new anticancer drugs.

The safety profile of 5-Chloro-N,2-dihydroxybenzamide is another important aspect that has been evaluated in various studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 5-Chloro-N,2-dihydroxybenzamide (CAS No. 37551-43-2) is a multifaceted compound with significant potential in pharmaceutical research. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for drug development. Ongoing studies continue to explore its mechanisms of action and therapeutic applications, paving the way for future advancements in medicine.